Cas no 921586-75-6 (N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide)

• Product Name: N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide
• CAS No: 921586-75-6
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• CID: 5920567
• PubChem ID: 44030140
• Update Time: 2025-10-07

N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-phenoxy-N-[5-(tetrahydro-2-furanyl)-1,3,4-oxadiazol-2-yl]-
• N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide
• 2-phenoxy-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)acetamide
• AKOS024632540
• F2260-0118
• 921586-75-6
• N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide

• Inchi： 1S/C14H15N3O4/c18-12(9-20-10-5-2-1-3-6-10)15-14-17-16-13(21-14)11-7-4-8-19-11/h1-3,5-6,11H,4,7-9H2,(H,15,17,18)
• InChI Key： UJVQQUZXDCWCDJ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2CCCO2)O1)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 289.10625597g/mol
• Monoisotopic Mass: 289.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• Density: 1.347±0.06 g/cm3(Predicted)
• pka: 10.59±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide

Recent Advances in the Study of N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide (CAS: 921586-75-6)

The compound N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide (CAS: 921586-75-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique oxadiazole and tetrahydrofuran (oxolan) moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide, with particular emphasis on improving its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that employs a one-pot cyclization strategy, significantly reducing the number of steps required to produce the compound. This advancement not only enhances the scalability of the synthesis but also minimizes the formation of by-products, thereby improving the overall efficiency of the process.

In addition to synthetic improvements, researchers have explored the biological activity of N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide. Preliminary in vitro studies have demonstrated its potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits strong activity against cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM. This finding suggests potential applications in the development of anti-inflammatory agents, particularly for conditions such as rheumatoid arthritis and osteoarthritis.

Further investigations into the mechanism of action have revealed that N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide interacts with key residues in the active site of COX-2, as evidenced by molecular docking simulations. These computational studies, corroborated by X-ray crystallography data, provide valuable insights into the structural determinants of its inhibitory activity. Such information is crucial for the rational design of derivatives with enhanced potency and selectivity.

Beyond its anti-inflammatory properties, recent research has also explored the compound's potential as an anticancer agent. A 2024 study in European Journal of Medicinal Chemistry highlighted its ability to induce apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. The study attributed this effect to the compound's modulation of apoptotic signaling pathways, including the upregulation of pro-apoptotic proteins such as Bax and caspase-3. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and a relatively short half-life in vivo, necessitating further optimization of its formulation. Researchers are currently investigating prodrug strategies and nanoparticle-based delivery systems to address these limitations and improve its therapeutic efficacy.

In conclusion, N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide (CAS: 921586-75-6) represents a promising candidate for the development of novel anti-inflammatory and anticancer agents. Recent advancements in its synthesis, mechanistic understanding, and biological evaluation underscore its potential in medicinal chemistry. Future research should focus on overcoming pharmacokinetic challenges and exploring its therapeutic applications in preclinical and clinical settings.